Isotachysterol

Description

Isotachysterol 3 is a compound with the molecular formula C27H44O and a molecular weight of 384.6 g/mol . It is also known by several other names, including Isotachysterol3, Toxisterol3 D3, and Cholecalciferol impurity D . Isotachysterol 3 is an analog of 1,25-dihydroxy Vitamin D3, and it has been found to enhance intestinal calcium transport and stimulate bone calcium mobilization . The compound is identified by the Chemical Abstracts Service (CAS) number 22350-43-2 .

The term 'isotach' refers to a line on a map connecting points of equal wind speed . However, Isotachysterol 3 is unrelated to this meteorological term . It is a stigmastane-type sterol .

A similar compound is Isofucosterol, a natural sterol mainly found in marine sponges . Isofucosterol is the E–Z isomer of Fucosterol and a position isomer of Δ-7-Avenasterol .

• CAS No.: 469-06-7
• Product Name: Isotachysterol
• Molecular Formula: C28H44O
• Molecular Weight: 396.6 g/mol
• IUPAC Name: (1S)-3-[(E)-2-[(1R,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-1,2,3,5,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol
• Standard InChI: InChI=1S/C28H44O/c1-19(2)20(3)9-10-22(5)26-15-16-27-23(8-7-17-28(26,27)6)12-13-24-18-25(29)14-11-21(24)4/h9-10,12-13,19-20,22,25-26,29H,7-8,11,14-18H2,1-6H3/b10-9+,13-12+/t20-,22+,25-,26+,28+/m0/s1
• Standard InChIKey: WHIQZYTVWTZJNO-XASDQFSZSA-N
• SMILES: CC1=C(CC(CC1)O)C=CC2=C3CCC(C3(CCC2)C)C(C)C=CC(C)C(C)C
• Canonical SMILES: CC1=C(CC(CC1)O)C=CC2=C3CCC(C3(CCC2)C)C(C)C=CC(C)C(C)C
• Appearance: Off-White to Pale Yellow Solid
• Synonyms: Ergocalciferol EP Impurity D; 6E-9,10-Secoergosta-5(10),6,8(14),22E-tetraen-3beta-ol
• PubChem Compound: 9547231
• Last Modified: Aug 15 2023